N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine
Overview
Description
N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine (N,N-DMTFQA) is an organic compound belonging to the quinoline family of compounds. It is a colorless to pale yellow solid with a melting point of 80-90°C. N,N-DMTFQA is a synthetically produced compound that has found many applications in the scientific research field. It has been studied for its potential to act as an inhibitor for a variety of enzymes, for its ability to modulate gene expression, and for its potential as an anti-cancer agent.
Scientific Research Applications
N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine has found many applications in scientific research. It has been studied as a potential inhibitor of a variety of enzymes, including phosphodiesterases, cyclooxygenases, and lipoxygenases. It has also been studied for its ability to modulate gene expression, as well as its potential as an anti-cancer agent.
Mechanism of Action
The mechanism of action of N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and as an inhibitor of phosphodiesterase-4 (PDE-4), an enzyme involved in the breakdown of cyclic adenosine monophosphate (cAMP). It is also believed to act as an inhibitor of lipoxygenase-2 (LOX-2), an enzyme involved in the production of leukotrienes, which are involved in inflammation and allergic reactions.
Biochemical and Physiological Effects
This compound has been studied for its potential to modulate gene expression, as well as its potential as an anti-cancer agent. In addition, it has been studied for its potential to inhibit the production of pro-inflammatory cytokines and leukotrienes, as well as its potential to inhibit the production of nitric oxide, which is involved in numerous physiological processes.
Advantages and Limitations for Lab Experiments
N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine is an easily synthesized compound that can be used in a variety of laboratory experiments. It is relatively inexpensive and has a high purity, making it ideal for use in scientific research. However, it is not yet fully understood how it works and its effects on the body are not yet fully understood.
Future Directions
Due to its potential as an inhibitor of enzymes involved in inflammation, N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine may have potential applications in the treatment of inflammatory diseases. Further research is needed to better understand its mechanism of action and its effects on the body. Additionally, further research is needed to explore its potential as an anti-cancer agent and its potential to modulate gene expression. Finally, further research is needed to explore its potential to inhibit the production of nitric oxide and other compounds involved in physiological processes.
Synthesis Methods
N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine can be synthesized using a variety of methods, including the reaction of 2-amino-3-trifluoromethylquinoline with dimethylformamide in the presence of pyridine. The reaction yields a product with a purity of up to 99%. Other methods for synthesizing this compound include the reaction of 1-trifluoromethyl-2-methylquinoline with dimethylformamide in the presence of pyridine, and the reaction of 2-methyl-3-trifluoromethylquinoline with dimethylformamide in the presence of pyridine.
Properties
| { "Design of the Synthesis Pathway": "The synthesis of N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine can be achieved through a multi-step process involving the introduction of the trifluoromethyl group and subsequent functionalization of the quinoline ring.", "Starting Materials": [ "2-amino-3-methylquinoline", "trifluoromethyl iodide", "sodium hydride", "dimethyl sulfate", "acetic anhydride", "sodium acetate", "ethanol" ], "Reaction": [ "Step 1: Protection of the amino group by reaction with acetic anhydride and sodium acetate in ethanol to yield 2-acetamido-3-methylquinoline.", "Step 2: Deacetylation of the protected amine by reaction with sodium hydroxide to yield 2-amino-3-methylquinoline.", "Step 3: Introduction of the trifluoromethyl group by reaction with trifluoromethyl iodide and sodium hydride in DMF to yield N,N-dimethyl-3-(trifluoromethyl)quinolin-7-amine." ] } | |
| 2751620-18-3 | |
Molecular Formula |
C12H11F3N2 |
Molecular Weight |
240.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
